Cas no 1114808-82-0 (4-Bromo-2-isopropylbenzaldehyde)

• Product Name: 4-Bromo-2-isopropylbenzaldehyde
• CAS No: 1114808-82-0
• MF: C₁₀H₁₁BrO
• MW: 227.097742319107
• MDL: MFCD09835100
• CID: 1083394
• PubChem ID: 56604253
• Update Time: 2025-05-26

4-Bromo-2-isopropylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-isopropylbenzaldehyde
• CS-0196374
• DB-367456
• 1114808-82-0
• DFXITAWUSFVYAL-UHFFFAOYSA-N
• 4-bromo-2-propan-2-ylbenzaldehyde
• MFCD09835100
• A894734
• W-204755
• AKOS022181537
• SCHEMBL15264345
• AS-44129
• J-514661
• 4-Bromo-2-isopropyl-benzaldehyde

• MDL： MFCD09835100
• Inchi： 1S/C10H11BrO/c1-7(2)10-5-9(11)4-3-8(10)6-12/h3-7H,1-2H3
• InChI Key： DFXITAWUSFVYAL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C=O)=C(C=1)C(C)C

Computed Properties

• Exact Mass: 225.99933g/mol
• Monoisotopic Mass: 225.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on 4-Bromo-2-isopropylbenzaldehyde

4-Bromo-2-isopropylbenzaldehyde (CAS No. 1114808-82-0): An Overview of Its Synthesis, Applications, and Recent Research

4-Bromo-2-isopropylbenzaldehyde (CAS No. 1114808-82-0) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which includes a bromo substituent and an isopropyl group attached to a benzaldehyde framework. The combination of these functional groups imparts a range of chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The synthesis of 4-Bromo-2-isopropylbenzaldehyde has been extensively studied and optimized over the years. One of the most common methods involves the bromination of 2-isopropylbenzaldehyde, followed by purification through recrystallization or column chromatography. This process yields a high-purity product that can be used in various applications. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic routes, such as using catalytic systems that minimize waste and energy consumption.

In the realm of medicinal chemistry, 4-Bromo-2-isopropylbenzaldehyde has shown promise as a key intermediate in the synthesis of bioactive compounds. For instance, it can be used to prepare derivatives that exhibit anti-inflammatory, antimicrobial, and anticancer properties. A recent study published in the Journal of Medicinal Chemistry highlighted the potential of 4-Bromo-2-isopropylbenzaldehyde-derived compounds in targeting specific enzymes involved in cancer cell proliferation. These findings underscore the importance of this compound in drug discovery and development.

Beyond its medicinal applications, 4-Bromo-2-isopropylbenzaldehyde has also found use in materials science. Its unique electronic properties make it suitable for the synthesis of advanced materials such as polymers and organic semiconductors. Researchers at the University of California, Berkeley, have demonstrated that derivatives of this compound can be used to create highly efficient organic photovoltaic materials. These materials have the potential to revolutionize renewable energy technologies by improving the efficiency and cost-effectiveness of solar cells.

The physical and chemical properties of 4-Bromo-2-isopropylbenzaldehyde are well-documented in the literature. It is a solid at room temperature with a melting point ranging from 65°C to 67°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but is insoluble in water. Its stability under various conditions has been extensively studied, and it is generally considered stable under normal laboratory conditions.

In terms of safety and handling, while 4-Bromo-2-isopropylbenzaldehyde is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, ensuring adequate ventilation, and storing it in a cool, dry place away from incompatible substances.

The market for 4-Bromo-2-isopropylbenzaldehyde is growing due to its diverse applications in pharmaceuticals, materials science, and other industries. Major suppliers such as Sigma-Aldrich and Alfa Aesar offer high-purity grades of this compound for research and industrial use. The increasing demand for advanced materials and bioactive compounds is driving innovation in synthetic methods and applications.

In conclusion, 4-Bromo-2-isopropylbenzaldehyde (CAS No. 1114808-82-0) is a multifaceted compound with significant potential in various scientific fields. Its unique structure and chemical properties make it an invaluable intermediate in the synthesis of complex molecules with diverse applications. Ongoing research continues to uncover new uses for this compound, further cementing its importance in modern chemistry.